Cas no 450375-74-3 (3-(2,5-dimethylphenyl)amino-6-methyl-4,5-dihydro-1,2,4-triazin-5-one)

• Product Name: 3-(2,5-dimethylphenyl)amino-6-methyl-4,5-dihydro-1,2,4-triazin-5-one
• CAS No: 450375-74-3
• MF: C₁₂H₁₄N₄O
• MW: 230.265761852264
• CID: 5474557
• Update Time: 2025-07-16

3-(2,5-dimethylphenyl)amino-6-methyl-4,5-dihydro-1,2,4-triazin-5-one Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-dimethylanilino)-6-methyl-2H-1,2,4-triazin-5-one
• 3-(2,5-dimethylphenyl)amino-6-methyl-4,5-dihydro-1,2,4-triazin-5-one

• Inchi： 1S/C12H14N4O/c1-7-4-5-8(2)10(6-7)13-12-14-11(17)9(3)15-16-12/h4-6H,1-3H3,(H2,13,14,16,17)
• InChI Key： XKUMQMWLALPPEE-UHFFFAOYSA-N
• SMILES： N1=C(C)C(=O)N=C(NC2=CC(C)=CC=C2C)N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives p-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes p-Xylenes

Additional information on 3-(2,5-dimethylphenyl)amino-6-methyl-4,5-dihydro-1,2,4-triazin-5-one

Professional Introduction to 3-(2,5-dimethylphenyl)amino-6-methyl-4,5-dihydro-1,2,4-triazin-5-one (CAS No. 450375-74-3)

The compound 3-(2,5-dimethylphenyl)amino-6-methyl-4,5-dihydro-1,2,4-triazin-5-one, identified by its CAS number 450375-74-3, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The presence of a triazine core, combined with an amino group linked to a dimethylphenyl moiety, suggests a high degree of molecular complexity that may contribute to its biological activity.

In recent years, there has been a growing interest in developing novel heterocyclic compounds for their therapeutic potential. The triazine scaffold is particularly noteworthy, as it is found in numerous bioactive molecules, including agrochemicals and pharmaceuticals. The specific substitution pattern in 3-(2,5-dimethylphenyl)amino-6-methyl-4,5-dihydro-1,2,4-triazin-5-one may influence its interactions with biological targets, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its structural versatility. The combination of the triazine ring with the dimethylphenyl group creates a molecule that could potentially exhibit multiple modes of action. This is particularly relevant in the context of drug discovery, where multifunctional compounds are often sought after for their ability to address complex diseases more effectively than single-target agents.

Recent studies have highlighted the importance of heterocyclic compounds in the development of new therapeutic agents. For instance, derivatives of triazines have been explored for their antimicrobial and anti-inflammatory properties. The compound 3-(2,5-dimethylphenyl)amino-6-methyl-4,5-dihydro-1,2,4-triazin-5-one shares structural similarities with these known bioactive molecules, suggesting that it may also possess similar pharmacological effects.

The synthesis of this compound involves a series of well-established organic reactions that highlight its accessibility for further chemical manipulation. This ease of synthesis allows researchers to modify various functional groups within the molecule, enabling the exploration of different biological activities. Such flexibility is crucial in drug development pipelines, where iterative optimization is often required to achieve desired pharmacological profiles.

In terms of biological activity, preliminary investigations have suggested that 3-(2,5-dimethylphenyl)amino-6-methyl-4,5-dihydro-1,2,4-triazin-5-one may exhibit properties relevant to several therapeutic areas. For example, its structure resembles known kinase inhibitors, which are critical in treating cancers and inflammatory diseases. Additionally, the triazine core is known to interact with DNA and RNA bases, raising the possibility that this compound could interfere with nucleic acid metabolism or function.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique chemical properties make it a valuable tool for research in areas such as materials science and catalysis. For instance, derivatives of triazines have been used as ligands in transition metal catalysis due to their ability to stabilize metal centers and facilitate various organic transformations.

The development of new synthetic methodologies for heterocyclic compounds is an ongoing area of research. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled the efficient construction of complex molecular frameworks like that of 3-(2,5-dimethylphenyl)amino-6-methyl-4,5-dihydro-1,2,4-triazin-5-one. These advances not only enhance the accessibility of such compounds but also open up new possibilities for their functionalization and derivatization.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques have been instrumental in predicting the binding modes and interactions of 3-(2,5-dimethylphenyl)amino-6-methyl-4,5-dihydro-1,2,4-triazin-5-one with biological targets. These insights can guide experimental efforts and accelerate the identification of lead compounds for further development.

In conclusion，3-(2，5-dimethylphenyl）amino—6—methyl—4，5—dihydro—1，2，4—triazin—5—one (CAS No．450375—74—3)